4-[(1H-imidazol-1-yl)methyl]-N-[2-(4-methoxyphenyl)ethyl]piperidine-1-carboxamide

• IUPAC Name: 4-(imidazol-1-ylmethyl)-N-[2-(4-methoxyphenyl)ethyl]piperidine-1-carboxamide
• InChI: InChI=1S/C19H26N4O2/c1-25-18-4-2-16(3-5-18)6-9-21-19(24)23-11-7-17(8-12-23)14-22-13-10-20-15-22/h2-5,10,13,15,17H,6-9,11-12,14H2,1H3,(H,21,24)
• InChI Key: KLLSGCQOIWYDBK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)N2CCC(CC2)CN3C=CN=C3
• Molecular Formula: C19H26N4O2
• Molecular Weight: 342.4 g/mol

Description

The compound “4-[(1H-imidazol-1-yl)methyl]-N-[2-(4-methoxyphenyl)ethyl]piperidine-1-carboxamide” is a derivative of imidazole. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is known for its broad range of chemical and biological properties and is a key component in the development of new drugs.

Molecular Structure Analysis

The molecular structure of imidazole derivatives, including “4-[(1H-imidazol-1-yl)methyl]-N-[2-(4-methoxyphenyl)ethyl]piperidine-1-carboxamide”, typically includes a five-membered ring with two nitrogen atoms. One nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows both acidic and basic properties and can exist in two equivalent tautomeric forms due to the presence of a positive charge on either of two nitrogen atoms. The specific physical and chemical properties of “4-[(1H-imidazol-1-yl)methyl]-N-[2-(4-methoxyphenyl)ethyl]piperidine-1-carboxamide” are not detailed in the retrieved data.

Scientific Research Applications

Pharmaceuticals

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Agrochemicals

. They can help protect crops from pests and diseases, enhancing agricultural productivity.

. These compounds can help improve the efficiency of solar cells, contributing to the development of renewable energy sources.

Functional Materials

. These materials have special physical or chemical properties that make them useful in various industries.

Catalysis

. They can speed up these reactions, making industrial processes more efficient.

Synthesis of Other Compounds

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Antihypertensive Potential

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Production of Enantiopure 5,5-Disubstituted Imidazol-4-Ones

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Mechanism of Action

Target of Action

The primary targets of the compound F5822-1442, also known as VU0521391-1, are currently unknown. The compound contains an imidazole ring, which is a common structure in many biologically active molecules, suggesting that it may interact with a variety of biological targets .

Mode of Action

Imidazole-containing compounds are known to exhibit a broad range of chemical and biological properties, suggesting that f5822-1442 may interact with its targets in a variety of ways .

Biochemical Pathways

The specific biochemical pathways affected by F5822-1442 are currently unknown. Imidazole derivatives have been reported to show various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities . This suggests that F5822-1442 may affect multiple biochemical pathways.

Result of Action

The molecular and cellular effects of F5822-1442’s action are currently unknown. Given the broad range of activities associated with imidazole derivatives, it is likely that f5822-1442 could have multiple effects at the molecular and cellular level .